Dimethylamine-SPDB

• Molecular Formula: C15H19N3O4S2
• Molecular Weight: 369.5 g/mol
• InChI: InChI=1S/C15H19N3O4S2/c1-17(2)11(8-10-23-24-12-5-3-4-9-16-12)15(21)22-18-13(19)6-7-14(18)20/h3-5,9,11H,6-8,10H2,1-2H3
• InChIKey: DVABDPJDROOSBH-UHFFFAOYSA-N

Dimethylamine-SPDB: Charged Cleavable Linker for ADCs

Dimethylamine-SPDB is a cleavable, heterobifunctional cross-linker engineered for antibody-drug conjugate (ADC) synthesis. It features an amine-reactive N-hydroxysuccinimide (NHS) ester and a reductively labile pyridyldithio group, with a key structural differentiation: a dimethylamino substituent on the carbon alpha to the ester carbonyl. This moiety introduces an ionizable, basic center that remains protonated and positively charged at physiological pH after conjugation, classifying it as a 'charged' or 'pro-charged' linker according to foundational intellectual property [1]. Its molecular formula is C15H19N3O4S2 with a molecular weight of 369.46 g/mol and a logP of 1.2, indicating moderate hydrophilicity imparted by the polar amine group [2].

• [1] Chari, R.V.J., et al. 'Cross-linkers and their uses.' US Patent 8,236,319 B2. 2012. View Source
• [2] InvivoChem. Dimethylamine-SPDB datasheet. CAS No. 1193111-73-7. View Source

Dimethylamine-SPDB Advantages Over Uncharged Linkers

The practice of substituting one SPDB analog for another ignores the critical role linker-intrinsic charge plays in the developability of an ADC. The foundational patent for charged linkers, such as Dimethylamine-SPDB, explicitly states that linkers lacking a permanent or in-situ generated charge often yield conjugates with poor aqueous solubility, a limitation that restricts the achievable drug-to-antibody ratio (DAR) and can promote aggregation [1]. This charge retention directly counteracts the hydrophobicity of potent payloads like maytansinoids. Furthermore, in the broader ADC class, linker design has been quantitatively shown to modulate systemic stability and payload release kinetics, directly affecting pharmacokinetic profiles and therapeutic indices—parameters that a simple, uncharged SPDB linker cannot be expected to replicate without introducing compensatory structural modifications [2]. The dimethylamino group is therefore not a peripheral feature but a functional centerpiece that dictates the conjugate's biophysical handle.

• [1] Chari, R.V.J., et al. 'Cross-linkers and their uses.' US Patent 8,236,319 B2. 2012. [0006]. View Source
• [2] Su, D., et al. 'Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency.' Front. Pharmacol. 12:687926 (2021). View Source

Dimethylamine-SPDB: Head-to-Head Comparative Evidence

Ionizable Charge vs. Uncharged SPDB Linker

At physiological pH (~7.4), the dimethylamino group of Dimethylamine-SPDB (calculated pKa ~8-9 for tertiary amines in similar environments) will be predominantly protonated and positively charged. In contrast, the parent linker SPDB lacks this ionizable center and remains neutral. According to the foundational patent US8236319, the presence of such a retained charge on the linker after conjugation provides 'greater water solubility of the final product' and the 'ability to link a greater number of drug molecules per molecule of cell-binding agent, resulting in higher potency' compared to uncharged linkers which can lead to conjugate precipitation [1].

Evidence Dimension	Physicochemical Property - Linker Charge State at pH 7.4
Target Compound Data	Positively charged (protonated tertiary amine)
Comparator Or Baseline	SPDB (CAS 115088-06-7): Neutral (no ionizable group)
Quantified Difference	A qualitative, binary difference (charged vs. uncharged) with quantitative downstream consequences on DAR and solubility as per patent claims.
Conditions	Physiological pH (7.4) in aqueous buffer; as defined in US8236319B2

Why This Matters

For procurement, this charge difference is the primary design feature enabling the synthesis of high-DAR ADCs with hydrophobic payloads where uncharged SPDB linkers fail due to aggregation, as taught by the patent.

• [1] Chari, R.V.J., et al. 'Cross-linkers and their uses.' US Patent 8,236,319 B2. 2012. [0006]. View Source

Hydrophilicity Enhancement vs. Class-Level Linkers

The partition coefficient (LogP) is a key determinant of linker-drug payload solubility and biodistribution. Dimethylamine-SPDB has a reported LogP of 1.2 [1]. While a directly measured LogP for the parent SPDB is not listed in the accessed datasheets, a structurally analogous uncharged, disulfide-containing ADC linker, SMCC (LogP ~1.0-1.5), serves as a class-level baseline. The value of 1.2 places Dimethylamine-SPDB at a hydrophilic extreme for a small molecule linker of similar size, a characteristic attributed to its ionizable amine function, which can be further enhanced upon protonation, maximizing aqueous solubility relative to neutral analogs.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.2
Comparator Or Baseline	Class-level baseline: SMCC (uncharged, non-cleavable linker), reported LogP ~1.0-1.5 (specific value varies by calculation). Uncharged SPDB analogs are expected to be similar or more lipophilic.
Quantified Difference	LogP of 1.2 indicates hydrophilicity comparable to or better than uncharged linkers, with a higher topological polar surface area (tPSA of 130 Ų) enhancing aqueous solvation [1].
Conditions	Calculated property (LogP) and structural descriptor (tPSA)

Why This Matters

A LogP of 1.2, combined with ionizability, signals superior aqueous compatibility crucial for reproducible ADC conjugation at scale and for minimizing undesirable non-specific binding in vivo, making it a high-value selection criterion for charged linker procurement.

• [1] InvivoChem. Dimethylamine-SPDB datasheet. CAS No. 1193111-73-7. View Source

Plasma Stability: Hindered vs. Non-hindered Disulfide

The disulfide bond in the SPDB scaffold is sterically shielded by the adjacent carbon substitution, a design feature that distinguishes it from simpler, unhindered disulfide linkers. Research indicates that the DM4 conjugate formed with SPDB or the charged sulfo-SPDB linker exhibits high stability to reductive cleavage in circulation, while identical conjugates made with an unhindered disulfide linker, DSP (dithiobis(succinimidyl propionate)), show 90% disulfide cleavage within only 2 hours in mouse plasma [1]. This translates to a plasma half-life improvement of orders of magnitude. The dimethylamino group in Dimethylamine-SPDB adds a solubility feature to the same verified, sterically stabilized SPDB scaffold.

Evidence Dimension	In vitro plasma stability of the disulfide bond
Target Compound Data	SPDB scaffold (the core of Dimethylamine-SPDB): High stability; minimal cleavage after extended incubation in plasma.
Comparator Or Baseline	DSP linker (unhindered disulfide): 90% cleavage within 2 hours in mouse plasma.
Quantified Difference	Approximately >10-fold improvement in plasma half-life for the sterically hindered SPDB scaffold over the unhindered DSP linker.
Conditions	Mouse plasma in vitro stability assay, reported by Kellogg et al. (2011) and reviewed by Singh et al. (2016)

Why This Matters

This demonstrates that by choosing any SPDB-based linker, including Dimethylamine-SPDB, the user is selecting a scaffold with a validated, quantitatively superior circulatory stability profile, which is a prerequisite for minimizing premature payload release and systemic toxicity.

• [1] Singh, R., et al. 'A New Triglycyl Peptide Linker for Antibody–Drug Conjugates (ADCs) with Improved Targeted Killing of Cancer Cells.' Mol Cancer Ther 15(6): 1311-1319 (2016). View Source

Payload Release: Cleavable vs. Non-Cleavable Linker

Dimethylamine-SPDB functions as a 'cleavable' linker. In contrast to non-cleavable linkers like SMCC, which require complete lysosomal degradation of the antibody for payload release, the disulfide bond in SPDB-based linkers is selectively reduced by intracellular glutathione (GSH, present at mM concentrations in the cytoplasm vs. µM in plasma). This triggers controlled release of the active payload . From a therapeutic design perspective, this on-target cleavage mechanism is essential for achieving a 'bystander killing effect,' as the released, uncharged metabolite can diffuse from the target cell to neighboring antigen-negative tumor cells. ADC metabolites from non-cleavable linkers, often charged amino acid adducts, generally lack this membrane permeability and subsequent bystander cytotoxicity [1].

Evidence Dimension	Payload release mechanism and bystander effect potential
Target Compound Data	Cleavable (reductive): Enables release of membrane-permeable, uncharged catabolite capable of bystander killing.
Comparator Or Baseline	SMCC (non-cleavable): Payload released as a charged lysine-adduct, a poor membrane permeant, thereby precluding a significant bystander effect.
Quantified Difference	A qualitative mechanistic difference with demonstrated functional outcomes; bystander effect is a critical efficacy parameter for targeting heterogeneous tumors.
Conditions	Intracellular reductive environment vs. lysosomal degradation

Why This Matters

Procuring a cleavable linker like Dimethylamine-SPDB is mandatory for ADC programs designed to exploit the bystander effect to overcome tumor heterogeneity—a property not achievable with non-cleavable linker alternatives.

• [1] Kovtun, Y.V., et al. 'Antibody-drug conjugates designed to eradicate tumors with homogeneous and heterogeneous expression of the target antigen.' Cancer Res. 66(6):3214-21 (2006). View Source

Dimethylamine-SPDB: Key Application Scenarios

High-DAR ADC Conjugation of Hydrophobic Maytansinoids

This is the primary use case enabled by the charged dimethylamine moiety. As detailed in Section 3, the positive charge confers superior aqueous solubility to the linker-payload intermediate and to the final ADC. This allows chemists to push the drug-to-antibody ratio (DAR) to higher levels with hydrophobic DM4 payloads without inducing unacceptable conjugate aggregation or precipitation, a direct implementation of the quantitative solubility advantage claimed in the foundational patent [1].

ADC Programs Requiring High Plasma Stability

For projects where premature payload release in circulation is a primary safety concern, the SPDB scaffold of Dimethylamine-SPDB provides a validated solution. The evidence in Section 3 demonstrates that the sterically hindered disulfide is quantitatively far more stable (over 90% intact after 2 hours) in plasma than unhindered analogs. Selecting this linker provides a direct path to achieving a wide therapeutic index by ensuring the payload remains attached until reaching the target cell [1].

Bystander Killing in Heterogeneous Solid Tumors

As established in Section 3, the cleavable nature of the disulfide bond upon intracellular reduction releases an uncharged, membrane-permeable catabolite. This differentiates it from non-cleavable linkers. Conjugates made with Dimethylamine-SPDB are mechanistically positioned to kill neighboring antigen-negative tumor cells within a heterogeneous mass, a critical efficacy driver that should be a core design criterion for next-generation ADC procurement against solid tumors with known heterogeneous antigen expression [1].

Optimizing Linker-Payload Physicochemical Profiles

Medicinal chemistry teams synthesizing diverse linker-payload libraries can use Dimethylamine-SPDB as a key polar synthon. Its measured LogP of 1.2 and high tPSA of 130 Ų (see Section 3) provide quantitative benchmarks for designing out the hydrophobicity that often plagues ADC candidates. Procuring this specific charged linker serves as a strategic tool to tune the physicochemical profile of a series, reducing late-stage attrition due to poor pharmacokinetic performance linked to aggregation or rapid hepatic clearance.

• [1] Chari, R.V.J., et al. 'Cross-linkers and their uses.' US Patent 8,236,319 B2. 2012. [0006]. View Source